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Compound of Interest

Compound Name: Moskene

Cat. No.: B085458

Essential Safety and Handling Guide for
Moskene

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of Moskene
(CAS 116-66-5), a synthetic nitro-musk compound. Due to insufficient safety data, its use as a
fragrance ingredient is prohibited by the International Fragrance Association (IFRA).[1]
Moskene is intended for research and experimental use only.[1] Adherence to strict safety
protocols is essential when handling this compound.

Chemical and Physical Properties

The following table summarizes the key chemical and physical properties of Moskene.
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Property Value Source

) 1,1,3,3,5-Pentamethyl-4,6-
Chemical Name L [2]
dinitroindane

Musk moskene, 1H-Indene,
Synonyms 2,3-dihydro-1,1,3,3,5- PubChem CID 67005[3]
pentamethyl-4,6-dinitro-

CAS Number 116-66-5 [2]
Molecular Formula C14H18N204 [3]
Molecular Weight 278.30 g/mol [3]
Appearance Yellowish powder (estimated) The Good Scents Company
Melting Point 131.00 °C The Good Scents Company
Boiling Point 350.0010:353.00°C @ 760.00 The Good Scents Company
mm Hg
Solubility Insoluble in water. The Good Scents Company

Hazard Identification and Personal Protective
Equipment (PPE)

Moskene is classified as a hazardous substance. A safety data sheet for the pure compound
indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation.
[4] It is also considered persistent, bioaccumulative, and toxic to aquatic organisms.[5]

The following table outlines the recommended personal protective equipment when handling
Moskene.
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. . Specifications and
Protection Type Recommended Equipment
Remarks

Safety glasses with side- ) )
Ensure compliance with OSHA

Eye/Face Protection shields or chemical safety
29 CFR 1910.133 or EN 166.

goggles.

_ _ _ _ Nitrile rubber is a suitable
) ) Chemical-resistant, impervious ) )
Skin Protection option. Always inspect gloves
gloves. ]
prior to use.

Body Protection Laboratory coat.

Use a NIOSH/MSHA or

) ) European Standard EN 149 B o
Respiratory Protection _ _ large quantities or in situations
approved respirator if

Recommended when handling

o where dust generation is likely.
ventilation is inadequate.

Operational Plan: Handling and Storage

Engineering Controls:

o Work in a well-ventilated area. The use of a chemical fume hood is strongly recommended to
minimize inhalation exposure.[6]

o Ensure eyewash stations and safety showers are readily accessible in the immediate work
area.

Safe Handling Procedures:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]

Avoid contact with skin and eyes.[4]

Wash hands thoroughly after handling.[4]

Keep away from sources of ignition such as heat, sparks, and open flames.[6]

Take precautionary measures against static discharge.
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Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]
 Recommended storage temperature is 2-8°C.[7]

o Store away from incompatible materials such as strong oxidizing agents.
Disposal Plan

Waste Disposal:

o Dispose of Moskene and any contaminated materials as hazardous waste.

 All disposal practices must be in accordance with federal, state, and local regulations.
» Do not allow the chemical to enter drains or waterways, as it is toxic to aquatic life.[5]
Container Disposal:

» Dispose of empty containers in accordance with official regulations. Do not reuse empty
containers.

Experimental Protocols

Currently, there are no standardized experimental protocols publicly available for Moskene due
to its status as a research chemical with limited application. Researchers should develop their
own protocols based on the intended use, incorporating the safety and handling information
provided in this document.

Logical Workflow for Handling Moskene

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://riskassessment.icradev.cat/documents/firmats/2025-02-20_Cleaning%20of%20laboratory%20material_RA00001_LR4_LR5_LR14_v1.pdf/mcelic/2025-02-20_Cleaning%20of%20laboratory%20material_RA00001_LR4_LR5_LR14_v1.pdf
https://wap.guidechem.com/encyclopedia/1-1-3-3-5-pentamethyl-4-6-dini-dic59677.html
https://www.benchchem.com/product/b085458?utm_src=pdf-body
https://www.canada.ca/en/environment-climate-change/services/evaluating-existing-substances/screening-assessment-forchallenge-ethanaminen-ethyl-n-hydroxy-reaction-productshexamethylcyclotrisiloxane-si.html
https://www.benchchem.com/product/b085458?utm_src=pdf-body
https://www.benchchem.com/product/b085458?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Moskene Handling Workflow

1. Risk Assessment
Review SDS and literature.

2. Engineering Controls
Prepare fume hood and safety equipment.

l

3. Don PPE
Gloves, lab coat, safety glasses.

4. Chemical Handling
Weighing and preparation of solutions.

5. Experimentation
Perform research activities.

6. Decontamination
Clean workspace and equipment.

7. Waste Disposal

Segregate and label hazardous waste.

(8. Doff PPE & Wash Hands)

9. Documentation
Record experimental details and observations.

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Moskene in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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